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Compound of Interest

Compound Name: Tetrasodium

Cat. No.: B8768297

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrasodium pyrophosphate (TSPP), also known as sodium pyrophosphate, is an inorganic
compound with the chemical formula NasP20y>. It is a salt composed of sodium cations (Na*)
and pyrophosphate anions (P2074").[1] TSPP is commercially available in both anhydrous
(NasP207) and decahydrate (NasP207-10H20) forms.[1][2] It presents as a white, odorless,
crystalline powder or granules.[2][3] This compound is widely utilized across various industries,
including pharmaceuticals, for its roles as a buffering agent, chelating (sequestering) agent,
emulsifier, and stabilizer.[4][5] In drug development and formulation, its ability to chelate metal
ions is particularly valuable for enhancing the stability of active pharmaceutical ingredients
(APIs).

Chemical Structure and Identification

The pyrophosphate anion consists of two phosphate units linked by a P-O-P bond. The four
sodium ions balance the negative charge of the pyrophosphate anion.

Identifiers
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Anhydrous Tetrasodium

Tetrasodium

Identifier Pyrophosphate
Pyrophosphate
Decahydrate
] ) Tetrasodium diphosphate

IUPAC Name Tetrasodium diphosphate[1]

decahydrate
Molecular Formula NasP207[1] NasP207-10H20[2]
CAS Number 7722-88-5[1] 13472-36-1[1]
EC Number 231-767-1[1] 603-854-8[1]

Chemical Structure Visualization
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Sodium Cations (Na™*)

Pyrophosphate Anion (P20747)
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Tetrasodium Pyrophosphate (NasP207)

Dissociates in solution

Pyrophosphate Anion (P20747) @etal Ion (e.g., Ca2t, Mg?*)

Chelated by

Stable Metal-Pyrophosphate Complex
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Active Pharmaceutical Ingredient (API)

. »
API Degradation
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Sample Preparation

Tetrasodium Pyrophosphate

Binary Mixture (API + TSPP)
(e.g., 1:1 ratio)

Stress C‘.inditions

Incubate at Accelerated Conditions

(e.g., 40°C/75% RH, 60°C)

Analysiis at Time Points (e.g., 0, 2, Tweeks)

) ) ( )

No Change No new pepks, ntL shift in melting point Change New peaks, shift in melting point No degradation products, no loss of API

Evaluation
WL Incompatible

Degradation products, loss of API
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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